4-fluoro-2-(propan-2-yloxy)phenyl fluoranesulfonate
Overview
Description
4-Fluoro-2-(propan-2-yloxy)phenyl fluoranesulfonate, commonly referred to as 4-FPF, is a fluorinated organic compound. It is a colorless, odorless, crystalline solid that is soluble in polar organic solvents such as methanol, ethanol, and chloroform. 4-FPF has a variety of applications in research and industry, ranging from synthesis and analytical chemistry to drug design and development.
Scientific Research Applications
4-FPF has a wide range of applications in scientific research. It has been used as a reagent in organic synthesis, as a starting material for the synthesis of other fluorinated compounds, as an analytical tool in analytical chemistry, and as a drug design and development tool. 4-FPF has also been used in the synthesis of biologically active compounds such as dihydrofolate reductase inhibitors and antimalarial drugs.
Mechanism of Action
4-FPF is an important tool in drug design and development. It can be used to study the mechanism of action of drugs by altering the structure of the drug target and measuring the resulting changes in activity. For example, 4-FPF can be used to study the mechanism of action of dihydrofolate reductase inhibitors by altering the structure of the enzyme and measuring the resulting changes in enzyme activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-FPF are largely unknown. However, it is known that 4-FPF can interact with proteins and enzymes, and it has been shown to inhibit the activity of dihydrofolate reductase. It is also possible that 4-FPF may have other biochemical and physiological effects, but further research is needed to confirm this.
Advantages and Limitations for Lab Experiments
The use of 4-FPF in lab experiments has several advantages. It is a relatively inexpensive reagent, it is easy to synthesize, and it is soluble in a variety of solvents. Additionally, 4-FPF can be used to study the mechanism of action of drugs and to synthesize biologically active compounds. However, there are some limitations to the use of 4-FPF in lab experiments. For example, the effects of 4-FPF on biochemical and physiological processes are largely unknown, and further research is needed to confirm its effects. Additionally, 4-FPF is a relatively new compound, and further research is needed to explore its potential applications.
Future Directions
There are several potential future directions for the use of 4-FPF. First, further research is needed to explore its potential applications in drug design and development. Second, more research is needed to better understand the biochemical and physiological effects of 4-FPF. Third, 4-FPF could be used to synthesize a variety of fluorinated compounds for use in research and industry. Finally, 4-FPF could be used to develop new analytical tools for use in analytical chemistry.
Synthesis Methods
4-FPF can be synthesized from 4-fluorophenol and 1,3-dichloropropene in two steps. In the first step, 4-fluorophenol is reacted with 1,3-dichloropropene in the presence of a base such as sodium hydroxide. This reaction yields 4-fluoro-2-(prop-2-en-1-yloxy)phenol. In the second step, the resulting product is reacted with fluorosulfonic acid to yield 4-FPF. This synthesis method is simple, efficient, and cost-effective.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-fluoro-2-(propan-2-yloxy)phenyl fluoranesulfonate involves the reaction of 4-fluoro-2-(propan-2-yloxy)phenol with fluoranesulfonyl chloride in the presence of a base.", "Starting Materials": [ "4-fluoro-2-(propan-2-yloxy)phenol", "Fluoranesulfonyl chloride", "Base (such as triethylamine or pyridine)", "Solvent (such as dichloromethane or chloroform)" ], "Reaction": [ "Dissolve 4-fluoro-2-(propan-2-yloxy)phenol in a dry solvent such as dichloromethane or chloroform.", "Add a base such as triethylamine or pyridine to the solution.", "Slowly add fluoranesulfonyl chloride to the solution while stirring at a low temperature.", "Allow the reaction to proceed for several hours at room temperature.", "Quench the reaction by adding water to the solution.", "Extract the product with a suitable organic solvent such as ethyl acetate.", "Dry the organic layer over anhydrous sodium sulfate.", "Concentrate the solution under reduced pressure to obtain the crude product.", "Purify the product by recrystallization or column chromatography." ] } | |
CAS RN |
2411250-61-6 |
Product Name |
4-fluoro-2-(propan-2-yloxy)phenyl fluoranesulfonate |
Molecular Formula |
C9H10F2O4S |
Molecular Weight |
252.2 |
Purity |
95 |
Origin of Product |
United States |
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